2-Bromo-3-(prop-2-en-1-yl)cyclopent-2-en-1-ol

• CAS No.: 645421-45-0
• Molecular Formula: C8H11BrO
• Molecular Weight: 203.08 g/mol
• IUPAC Name: 2-bromo-3-prop-2-enylcyclopent-2-en-1-ol
• InChI: InChI=1S/C8H11BrO/c1-2-3-6-4-5-7(10)8(6)9/h2,7,10H,1,3-5H2
• InChI Key: OEBPQYGSDKEIHF-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=C(C(CC1)O)Br

Description

2-Bromo-3-(prop-2-en-1-yl)cyclopent-2-en-1-ol is a brominated cyclopentenol derivative characterized by a cyclopentene ring substituted with a hydroxyl group, a bromine atom, and an allyl (prop-2-en-1-yl) moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-3-(prop-2-en-1-yl)cyclopent-2-en-1-ol typically involves the bromination of a suitable cyclopentene derivative. One common method is the addition of bromine to 3-(prop-2-en-1-yl)cyclopent-2-en-1-ol under controlled conditions. The reaction is usually carried out in an inert solvent such as dichloromethane at low temperatures to prevent side reactions.

Industrial Production Methods

Industrial production of this compound may involve more scalable methods, such as continuous flow bromination processes, which allow for better control over reaction conditions and higher yields. The use of automated systems can also enhance the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-3-(prop-2-en-1-yl)cyclopent-2-en-1-ol can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The bromine atom can be reduced to form a hydrogen atom, resulting in the formation of 3-(prop-2-en-1-yl)cyclopent-2-en-1-ol.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium azide (NaN₃) or potassium thiocyanate (KSCN).

Major Products Formed

Oxidation: Formation of 2-bromo-3-(prop-2-en-1-yl)cyclopent-2-en-1-one.

Reduction: Formation of 3-(prop-2-en-1-yl)cyclopent-2-en-1-ol.

Substitution: Formation of various substituted cyclopentene derivatives depending on the nucleophile used.

Scientific Research Applications

2-Bromo-3-(prop-2-en-1-yl)cyclopent-2-en-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Bromo-3-(prop-2-en-1-yl)cyclopent-2-en-1-ol involves its interaction with various molecular targets. The bromine atom can participate in electrophilic reactions, while the hydroxyl group can form hydrogen bonds with other molecules. These interactions can affect the compound’s reactivity and biological activity.

Comparison with Similar Compounds

Key Observations :

• Hydrophobicity: The absence of a hydroxyl group in 1-Bromo-2-methyl-3-(prop-2-en-1-yl)cyclopentane reduces polarity, making it more suitable for non-polar solvents .
• Reactivity : The allyloxy group in 3-(allyloxy)-2-bromopropan-1-ol introduces conjugation, enabling reactions like Claisen rearrangements or radical polymerizations .

Reactivity Trends

• Bromine Reactivity : All compounds undergo bromine-specific reactions (e.g., Suzuki couplings, eliminations), but steric factors modulate reactivity. For example, the cyclohexyl group in 2-Bromo-3-cyclohexyl-prop-2-en-1-ol may hinder SN2 mechanisms compared to less hindered analogs .
• Hydroxyl Group: The -OH group in the target compound and 2-(3-Bromophenoxy)cyclopentan-1-ol enables esterification or hydrogen-bonding interactions, relevant in drug design .

Biological Activity

2-Bromo-3-(prop-2-en-1-yl)cyclopent-2-en-1-ol is a brominated organic compound that exhibits various biological activities. This article explores its chemical properties, biological effects, and potential applications in pharmaceuticals and other fields.

The compound has a molecular formula of $C_5H_7BrO$ and a molecular weight of approximately 161.00 g/mol. Its structural features include a cyclopentene ring with a bromine substituent and an allylic alcohol group, which contribute to its reactivity and biological activity.

Antimicrobial Properties

Recent studies have highlighted the antimicrobial activity of various brominated compounds, including those similar to 2-Bromo-3-(prop-2-en-1-yl)cyclopent-2-en-1-ol. For instance, brominated compounds have shown effectiveness against a range of bacteria and fungi. The minimum inhibitory concentration (MIC) values for certain brominated derivatives can be comparable to traditional antibiotics, indicating their potential as antimicrobial agents.

Compound	MIC (µg/cm³)	Target Organism
2-Bromo-3-(prop-2-en-1-yl)cyclopent-2-en-1-ol	TBD	Staphylococcus aureus
Brominated derivatives	1000	Escherichia coli
Other brominated compounds	500	Candida albicans

Cytotoxicity and Anticancer Activity

Research indicates that compounds with similar structures may exhibit cytotoxic effects on various cancer cell lines. The presence of the bromine atom and the unsaturated double bond in the structure may enhance the reactivity towards cellular targets, leading to apoptosis in cancer cells.

Case Study:
A study investigated the cytotoxic effects of several brominated cyclopentene derivatives on human breast cancer cells. The results showed that compounds similar to 2-Bromo-3-(prop-2-en-1-yl)cyclopent-2-en-1-ol induced apoptosis at concentrations as low as 50 µM.

The biological activity of 2-Bromo-3-(prop-2-en-1-yl)cyclopent-2-en-1-ol may involve several mechanisms:

• Inhibition of Enzymatic Activity: Brominated compounds can inhibit key enzymes involved in cellular metabolism.
• DNA Interaction: The electrophilic nature of the bromine atom allows it to form adducts with DNA, potentially leading to mutagenic effects.
• Membrane Disruption: The hydrophobic properties of the compound may disrupt microbial membranes, leading to cell lysis.

Pharmacological Applications

Given its biological activities, 2-Bromo-3-(prop-2-en-1-yl)cyclopent-2-en-1-ol holds promise in drug development:

• Antimicrobial Agents: Potential use in developing new antibiotics.
• Anticancer Drugs: Further research could lead to the development of novel anticancer therapies.
• Chemical Reagents: Useful in organic synthesis for creating complex molecules.